Cas no 497946-53-9 (1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-)

1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]- structure
497946-53-9 structure
Product Name:1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-
CAS No:497946-53-9
MF:C10H7F3N2O
MW:228.170592546463
CID:1551548
Update Time:2024-08-24

1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-
    • 2-methyl-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole
    • Inchi: 1S/C10H7F3N2O/c1-6-14-15-9(16-6)7-2-4-8(5-3-7)10(11,12)13/h2-5H,1H3
    • InChI Key: DLMSMINOJJJECX-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(C(F)(F)F)C=C2)=NN=C1C

Computed Properties

  • Exact Mass: 228.05111

Experimental Properties

  • Density: 1.313±0.06 g/cm3(Predicted)
  • Boiling Point: 280.5±50.0 °C(Predicted)
  • PSA: 38.92
  • pka: -4.27±0.32(Predicted)

1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2076911-5g
2-methyl-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole
497946-53-9
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¥11954.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2-methyl-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole
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